![molecular formula C11H16N4O2 B6116996 N-[2-(dimethylamino)ethyl]-2-(hydroxyimino)-2-(2-pyridinyl)acetamide](/img/structure/B6116996.png)
N-[2-(dimethylamino)ethyl]-2-(hydroxyimino)-2-(2-pyridinyl)acetamide
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Overview
Description
N-[2-(dimethylamino)ethyl]-2-(hydroxyimino)-2-(2-pyridinyl)acetamide, also known as DMHPA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a hydroxylamine derivative of pyridine-2-carboxylic acid and is used as a reagent in various chemical reactions.
Mechanism of Action
The mechanism of action of N-[2-(dimethylamino)ethyl]-2-(hydroxyimino)-2-(2-pyridinyl)acetamide is not fully understood, but it is believed to be related to its ability to act as a hydroxylamine derivative. Hydroxylamines are known to undergo redox reactions, which can lead to the formation of reactive oxygen species (ROS). This compound may act as a ROS generator, leading to oxidative stress in cells. This oxidative stress can lead to changes in cellular signaling pathways and gene expression, which may contribute to the biological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can induce oxidative stress in cells, leading to changes in gene expression and cellular signaling pathways. This compound has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase. In vivo studies have shown that this compound can have neuroprotective effects, potentially through its ability to induce oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(dimethylamino)ethyl]-2-(hydroxyimino)-2-(2-pyridinyl)acetamide in lab experiments is its ability to induce oxidative stress in cells, which can be useful for studying the effects of oxidative stress on cellular signaling pathways and gene expression. However, one limitation of using this compound is its potential toxicity. This compound has been shown to be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[2-(dimethylamino)ethyl]-2-(hydroxyimino)-2-(2-pyridinyl)acetamide. One area of interest is the development of novel compounds based on this compound that have potential applications in drug discovery. Another area of interest is the study of the mechanism of action of this compound, particularly its ability to induce oxidative stress and its effects on cellular signaling pathways and gene expression. Additionally, further studies are needed to determine the potential toxicity of this compound and its effects on different cell types.
Synthesis Methods
N-[2-(dimethylamino)ethyl]-2-(hydroxyimino)-2-(2-pyridinyl)acetamide can be synthesized by reacting pyridine-2-carboxylic acid with N,N-dimethyl-1,2-ethanediamine in the presence of sodium hydroxide. The resulting product is then treated with hydroxylamine hydrochloride to obtain this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
N-[2-(dimethylamino)ethyl]-2-(hydroxyimino)-2-(2-pyridinyl)acetamide has been used in various scientific research applications, including the synthesis of novel compounds, as a reagent for chemical reactions, and as a tool for studying biological systems. This compound has been used to synthesize pyridine-based compounds that have potential applications in drug discovery. This compound has also been used as a reagent for the synthesis of heterocyclic compounds, which have been studied for their potential biological activities. In addition, this compound has been used as a tool for studying biological systems, such as the mechanism of action of enzymes and the effects of oxidative stress on cells.
Properties
IUPAC Name |
(2Z)-N-[2-(dimethylamino)ethyl]-2-hydroxyimino-2-pyridin-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O2/c1-15(2)8-7-13-11(16)10(14-17)9-5-3-4-6-12-9/h3-6,17H,7-8H2,1-2H3,(H,13,16)/b14-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUZRXEWYMHBFIF-UVTDQMKNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)C(=NO)C1=CC=CC=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)CCNC(=O)/C(=N\O)/C1=CC=CC=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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